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Compound of Interest

Compound Name: Pentryl

Cat. No.: B1208548

A comprehensive review of available performance data for the explosive compound Pentryl,
juxtaposed with modern counterparts such as PETN, RDX, HMX, and CL-20. This guide
provides a quantitative comparison of key performance metrics, details of experimental
methodologies, and visual representations of chemical structures and evaluation workflows to
support researchers in the field of energetic materials.

Pentryl, a powerful explosive organic compound, historically demonstrated notable
performance characteristics. This guide provides a comparative literature review of its
performance data against established and modern high explosives, including Pentaerythritol
Tetranitrate (PETN), Research Department Explosive (RDX), High-Melting Explosive (HMX),
and the more recent 2,4,6,8,10,12-Hexanitro-2,4,6,8,10,12-hexaazaisowurtzitane (CL-20). The
data presented is collated from various historical and contemporary sources, and while direct
comparative studies under identical conditions are scarce, this analysis aims to provide a
valuable overview for researchers, scientists, and professionals in drug development and
energetic materials.

Comparative Performance Data

The following table summarizes key performance parameters for Pentryl and a selection of
modern high explosives. It is important to note that the data has been compiled from various
sources and experimental conditions may not be identical, which can influence the results.
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Velocity .
" Detonatio Lead
o
. Chemical Density . Trauzl Block
Explosive Detonatio
Formula (g/lcm?) Pressure Test (cm®) Compres
n (VoD) .
(GPa) sion (mm)
(mls)
Not
Pentryl CsHeNsO10  0.80 5000[1] ] 15.8[1] 18.5[1]
Available
~21.2 (for
a PBX with
PETN CsHsN4O12  1.76 8400[2] 52.3[4] ~19.63
86%
PETN)[3]
Not
RDX CsHeNeOs 1.762 8550 _ 48[4] ~17.17
Available
Not Not
HMX CaHsNsOs 1.89 9100 ) 48[4] )
Available Available
~31 (for
1.916 (for ~9190 (for
CeHsN1201 CL-20/Al Not Not
CL-20 C-1 C-1 _ . _
2 _ _ explosives)  Available Available
explosive) explosive)
[5]
TNT (for Not
C7HsNsOe 1.60 6900 _ 12.2[1] 14.8[1]
reference) Available
Tetryl (for Not
C7HsNsOs  1.71 7570 _ 13.8[1] 16.6[1]
reference) Available

Note: The density at which the Velocity of Detonation was measured is provided where
available, as this significantly influences the value.

Experimental Protocols

The performance data presented in this guide are derived from several standardized
experimental tests designed to characterize the power and brisance of explosive materials. The
general methodologies for these tests are outlined below.
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Test

General Protocol

Velocity of Detonation (VoD) Measurement

The velocity at which a detonation wave
propagates through an explosive is a key
performance indicator. Common methods
include the D'Autriche method, where the time
difference of arrival of the detonation wave at
two points is measured using a detonating cord
of known velocity.[6][7] Modern techniques often
employ electronic probes or fiber optics placed
at precise intervals along the explosive charge
to record the time of passage of the detonation
front.[8] The explosive sample is typically

confined in a tube to ensure a stable detonation.

Trauzl Lead Block Test

This test measures the relative explosive power
or "strength” of an explosive. A 10-gram sample
of the explosive is placed in a cavity within a
standardized lead block (typically 200 mm in
diameter and 200 mm high).[4][9] The cavity is
then stemmed with a material like sand, and the
explosive is detonated. The resulting
enlargement of the cavity is measured by filling
it with water and recording the volume increase
in cubic centimeters.[4][9][10]

Hess Lead Block Compression Test

This test is used to determine the brisance, or
shattering effect, of an explosive. A cylindrical
lead block of specified dimensions (e.g., 60 mm
height, 40 mm diameter) is placed on a solid
base.[11] A sample of the explosive (often 50
grams) is placed on a steel plate on top of the
lead cylinder and detonated.[11] The resulting
compression (shortening) of the lead cylinder is

measured in millimeters.[12]

Detonation Pressure Measurement

Detonation pressure is the pressure at the
detonation front. It can be determined using

various techniques, including the impedance
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matching method, where the shock wave from
the detonating explosive is transmitted into a
material with a known shock Hugoniot (a curve
relating shock velocity to particle velocity). By
measuring the shock velocity in the witness
material (often using optical probes), the particle
velocity and subsequently the detonation
pressure can be calculated.[3]

Visualizing Explosive Characteristics and
Evaluation

To further aid in the understanding of the relationships between explosive properties and the
processes for their evaluation, the following diagrams are provided.

Key Performance Parameters of High Explosives

Chemical Structure
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Key performance parameters of high explosives.

General Workflow for Explosive Performance Evaluation
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General workflow for explosive performance evaluation.

Chemical Structures of Pentryl and Modern Explosives
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Chemical structures of selected explosives.

Discussion

The available data indicates that Pentryl is a powerful explosive, outperforming classic
explosives like TNT and Tetryl in both the Trauzl and lead block compression tests.[1] However,
when compared to modern high explosives such as PETN, RDX, HMX, and CL-20, Pentryl's
performance, particularly its reported detonation velocity of 5000 m/s at a density of 0.80 g/cms,
is significantly lower.[1] It is crucial to recognize that detonation velocity is highly dependent on
the density of the explosive charge. The densities at which the modern explosives' high
velocities are reported are substantially greater, typically in the range of 1.7 to 1.9 g/cms3. A
direct comparison of detonation velocity at similar densities would be necessary for a more
conclusive assessment.

The Trauzl and lead block compression data for Pentryl, while dated, suggest a considerable
explosive strength and brisance. A direct comparison with modern explosives in these specific
tests is challenging due to the scarcity of recent, standardized data for all compounds.

In conclusion, while Pentryl was a potent explosive in its time, the advent of modern high
explosives like PETN, RDX, HMX, and particularly CL-20, has led to materials with significantly
higher detonation velocities and pressures, indicative of superior performance for many
applications. Further research involving the synthesis and standardized testing of Pentryl
would be required to provide a definitive and direct comparison against the current state-of-the-
art energetic materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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